Tert-butyl 4-methyl-4-(4-oxo-1-piperidyl)piperidine-1-carboxylate
Cat. No. B8327902
M. Wt: 296.40 g/mol
InChI Key: QDPUXYAYDGHACK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08119661B2
Procedure details
A solution of oxalyl chloride in dichloromethane (2M, 13.67 mL, 27.33 mmol) was cooled to −78° C. under nitrogen atmosphere and was added to a solution of dimethylsulfoxide (3.87 mL, 54.0 mmol) in dichloromethane (40 mL) at −78° C. under nitrogen atmosphere via cannula. After 10 minutes, a solution of tert-butyl 4-(4-hydroxy-1-piperidyl)-4-methyl-piperidine-1-carboxylate (18.0 mmol) in dichloromethane (20 mL) was added at −78° C. under nitrogen atmosphere to the reaction mixture via cannula. The mixture was stirred at −78° C. for 10 minutes and then triethylamine (10.07 mL, 72.0 mmol) was added dropwise. The reaction was stirred at −78° C. under nitrogen atmosphere for another 20 minutes, then allowed to warm up to 0° C. over 1 hour. The reaction was quenched with water (50 mL) and diluted with dichloromethane (100 mL). The phases were separated and the aqueous layer was extracted with dichloromethane (2×50 mL). The combined organic phases were washed with saturated aqueous ammonium chloride, brine, dried over Na2SO4 and concentrated in vacuo to afford the title compound as yellow oil (5.02 g, 94%), which was used for the subsequent step without further purification. MS (M+1): 297.24.
Quantity
18 mmol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
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C(Cl)(=O)C(Cl)=O.CS(C)=O.[OH:11][CH:12]1[CH2:17][CH2:16][N:15]([C:18]2([CH3:31])[CH2:23][CH2:22][N:21]([C:24]([O:26][C:27]([CH3:30])([CH3:29])[CH3:28])=[O:25])[CH2:20][CH2:19]2)[CH2:14][CH2:13]1.C(N(CC)CC)C>ClCCl>[CH3:31][C:18]1([N:15]2[CH2:14][CH2:13][C:12](=[O:11])[CH2:17][CH2:16]2)[CH2:19][CH2:20][N:21]([C:24]([O:26][C:27]([CH3:28])([CH3:29])[CH3:30])=[O:25])[CH2:22][CH2:23]1
|
Inputs
Step One
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Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=O)Cl)(=O)Cl
|
|
Name
|
|
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Quantity
|
13.67 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Two
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Name
|
|
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Quantity
|
3.87 mL
|
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Type
|
reactant
|
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Smiles
|
CS(=O)C
|
|
Name
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|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
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Step Three
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Name
|
|
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Quantity
|
18 mmol
|
|
Type
|
reactant
|
|
Smiles
|
OC1CCN(CC1)C1(CCN(CC1)C(=O)OC(C)(C)C)C
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
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Step Four
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Name
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|
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Quantity
|
10.07 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
-78 °C
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The mixture was stirred at −78° C. for 10 minutes
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
|
The reaction was stirred at −78° C. under nitrogen atmosphere for another 20 minutes
|
|
Duration
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20 min
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to warm up to 0° C. over 1 hour
|
|
Duration
|
1 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction was quenched with water (50 mL)
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
diluted with dichloromethane (100 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The phases were separated
|
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the aqueous layer was extracted with dichloromethane (2×50 mL)
|
WASH
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Type
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WASH
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|
Details
|
The combined organic phases were washed with saturated aqueous ammonium chloride, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(CCN(CC1)C(=O)OC(C)(C)C)N1CCC(CC1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.02 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
